Cas no 828271-33-6 (1,1-Cyclobutanedicarboxylic acid, 3-butyl-, dimethyl ester)
828271-33-6 structure
Product Name:1,1-Cyclobutanedicarboxylic acid, 3-butyl-, dimethyl ester
CAS No:828271-33-6
MF:C12H20O4
MW:228.284804344177
CID:681520
PubChem ID:69222797
Update Time:2025-04-19
1,1-Cyclobutanedicarboxylic acid, 3-butyl-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Cyclobutanedicarboxylic acid, 3-butyl-, dimethyl ester
- dimethyl 3-butylcyclobutane-1,1-dicarboxylate
- UUAKRTJSASQTIW-UHFFFAOYSA-N
- 828271-33-6
- 3-Butyl-cyclobutane-1,1-dicarboxylic acid dimethyl ester
- DTXSID60740031
- SCHEMBL4868026
-
- Inchi: 1S/C12H20O4/c1-4-5-6-9-7-12(8-9,10(13)15-2)11(14)16-3/h9H,4-8H2,1-3H3
- InChI Key: UUAKRTJSASQTIW-UHFFFAOYSA-N
- SMILES: O(C)C(C1(C(=O)OC)CC(CCCC)C1)=O
Computed Properties
- Exact Mass: 228.13615911g/mol
- Monoisotopic Mass: 228.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52.6Ų
1,1-Cyclobutanedicarboxylic acid, 3-butyl-, dimethyl ester Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
828271-33-6 (1,1-Cyclobutanedicarboxylic acid, 3-butyl-, dimethyl ester) Related Products
- 77-24-7(Diethyl ethyl(3-methylbutyl)malonate)
- 27132-23-6(Dimethyl diethylmalonate)
- 39520-24-6(Dimethyl 2-Isobutylmalonate)
- 6914-71-2(Dimethyl 1,1-Cyclopropanedicarboxylate)
- 113020-21-6(1-methoxycarbonylcyclopropanecarboxylic acid)
- 77-25-8(Diethyl diethylmalonate)
- 3779-29-1(1,1-diethyl cyclobutane-1,1-dicarboxylate)
- 40967-67-7(2-Methoxycarbonyl-succinic acid dimethyl ester)
- 14035-96-2(Dimethyl 2-propylmalonate)
- 596-75-8(Diethyl dibutylmalonate)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk